Cas no 2228841-59-4 (3-amino-3-4-(methoxymethyl)phenylcyclobutan-1-ol)

• Product Name: 3-amino-3-4-(methoxymethyl)phenylcyclobutan-1-ol
• CAS No: 2228841-59-4
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6274293
• PubChem ID: 165761421
• Update Time: 2025-06-07

3-amino-3-4-(methoxymethyl)phenylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-4-(methoxymethyl)phenylcyclobutan-1-ol
• 3-amino-3-[4-(methoxymethyl)phenyl]cyclobutan-1-ol
• EN300-1772156
• 2228841-59-4

• Inchi： 1S/C12H17NO2/c1-15-8-9-2-4-10(5-3-9)12(13)6-11(14)7-12/h2-5,11,14H,6-8,13H2,1H3
• InChI Key： DMMSBEDFMVETNX-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC(COC)=CC=2)(C1)N

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-amino-3-4-(methoxymethyl)phenylcyclobutan-1-ol

Comprehensive Overview of 3-amino-3-4-(methoxymethyl)phenylcyclobutan-1-ol (CAS No. 2228841-59-4)

The compound 3-amino-3-4-(methoxymethyl)phenylcyclobutan-1-ol (CAS No. 2228841-59-4) is a cyclobutane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an amino group and a methoxymethylphenyl moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors.

In recent years, the demand for cyclobutane-based compounds has surged, driven by their role in developing small-molecule therapeutics. The 3-amino-3-4-(methoxymethyl)phenylcyclobutan-1-ol stands out due to its stereochemical complexity, which is crucial for achieving high selectivity in biological interactions. This aligns with the growing trend of precision medicine, where tailored molecular designs are essential for minimizing off-target effects.

From a synthetic chemistry perspective, the CAS No. 2228841-59-4 compound offers versatility. Its amino and hydroxyl functional groups allow for further derivatization, enabling the creation of libraries for high-throughput screening. This is particularly relevant in the context of AI-driven drug discovery, where computational models predict optimal structures for specific targets. The compound’s compatibility with click chemistry and other modern synthetic techniques further enhances its utility.

Environmental and regulatory considerations are also critical when discussing 3-amino-3-4-(methoxymethyl)phenylcyclobutan-1-ol. As the industry shifts toward green chemistry, researchers are exploring sustainable methods for its synthesis, such as catalytic hydrogenation and biocatalysis. These approaches reduce waste and energy consumption, addressing the global push for eco-friendly manufacturing.

Another area of interest is the compound’s potential in agrochemical innovation. With the rise of resistance management in crop protection, novel scaffolds like cyclobutanes are being investigated for their ability to overcome pest resistance. The methoxymethylphenyl group in this compound may contribute to enhanced bioavailability and stability, key factors in developing next-generation pesticides and herbicides.

In summary, 3-amino-3-4-(methoxymethyl)phenylcyclobutan-1-ol (CAS No. 2228841-59-4) represents a promising candidate for multiple industries. Its structural features, combined with advancements in synthetic methodologies and computational design, position it at the forefront of modern chemical research. As the scientific community continues to explore its applications, this compound is likely to play a pivotal role in addressing challenges in healthcare and sustainable agriculture.